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Compound of Interest

Compound Name: n-Methyl-d-tryptophan

CAS No.: 862504-05-0

Cat. No.: B1493803

Get Quote

⚠️ Critical Disambiguation: Know Your Compound
Before proceeding, verify the specific isomer you are handling. "N-Methyl" is often used

ambiguously in this chemical family.

Target Compound:

-Methyl-D-tryptophan (Methyl group on the amino backbone).

Common Use:[1] Peptide synthesis (non-natural amino acid), peptidomimetics.[2]

CAS: 862504-05-0 (Free base) / Varies by salt.

Common Confusion:1-Methyl-D-tryptophan (Methyl group on the Indole nitrogen).

Common Use:[1] IDO pathway inhibition research.

CAS: 110117-83-4.[3][4]
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Note: The storage protocols below apply to both variants, as the indole moiety is the primary

site of instability, but solubility profiles differ.

Module 1: Storage & Stability Protocols
The Golden Rule: Tryptophan derivatives are "Indole-Sensitive." They degrade via oxidation

and photo-degradation, not typically by hydrolysis.

Master Storage Table
Parameter Recommendation Scientific Rationale

Temperature
-20°C (Long Term)2-8°C

(Active Use)

Low temperature slows the

radical oxidation of the C2-C3

indole double bond.

Light Strictly Dark

Indoles are photosensitizers.

Light exposure generates

singlet oxygen (

), accelerating ring cleavage

(yellowing).

Atmosphere Argon or Nitrogen

Displaces atmospheric oxygen.

Essential for long-term storage

of opened vials.

Desiccation Required

-methylated amino acids are

often hygroscopic (especially

HCl salts), leading to "caking"

and hydrolysis risks.

Container Amber Glass

Blocks UV/Blue light. Plastic

tubes are permeable to oxygen

over months; glass is superior.

Solution Stability (The "Freshness" Law)
Never store
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-Methyl-D-tryptophan in solution for >24 hours unless frozen.

Why? In solution, dissolved oxygen has free access to the indole ring.

pH Factor:

Acidic (pH < 4): Relatively stable.

Basic (pH > 9):High Risk. Electron density on the indole ring increases, making it more

susceptible to electrophilic attack and oxidation.

Module 2: Degradation Science (The "Why")
The Indole Oxidation Pathway
The primary failure mode is the oxidative cleavage of the indole ring. This turns the white

powder yellow or brown.

Mechanism:

Initiation: Light or trace metals generate reactive oxygen species (ROS).

Attack: ROS attacks the C2-C3 double bond of the indole.

Product: Formation of

-formylkynurenine analogs (Yellow pigment).

Figure 1: Oxidative Degradation Pathway of Tryptophan Derivatives
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Module 3: Troubleshooting Guide
Visual Diagnostic: "My powder is yellow."[1]
Issue: The compound has turned from off-white to pale yellow or brown. Diagnosis: Surface

oxidation (Photo-oxidation). Actionable Steps:

Severity Check: Dissolve a small amount (1 mg/mL) in water/methanol.

Clear solution: Superficial oxidation. Likely >98% pure. Usable for non-critical assays.

Yellow solution: Significant bulk degradation. Discard.

LC-MS Validation: Check for +16 Da (Hydroxylation) or +32 Da (N-Formylkynurenine) mass

shifts.

Solubility Issues
Issue: "The powder floats" or "It won't dissolve in water." Explanation: The

-methyl group adds lipophilicity compared to native Tryptophan. Protocol:

Do NOT heat above 40°C (accelerates degradation).

Step 1: Wet with minimal DMSO or dilute Acetic Acid (if compatible with assay).

Step 2: Slowly add water/buffer.

Step 3: Vortex vigorously.

Note:

-Methyl-D-tryptophan is zwitterionic. Solubility is lowest at its isoelectric point (pI ~5.5-6.0).
Adjusting pH to <4 or >8 drastically improves solubility.
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Figure 2: Rapid Troubleshooting Decision Tree
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Module 4: Frequently Asked Questions (FAQ)
Q1: Can I autoclave solutions of

-Methyl-D-tryptophan? A: Absolutely NOT. The high heat (121°C) will cause rapid
decarboxylation and oxidation, especially in the presence of dissolved oxygen. Use 0.22 µm
sterile filtration only.

Q2: Does the D-isomer degrade differently than the L-isomer? A: Chemically, no. Biologically,

yes.

Chemical:[2][3][4][6][7][8][9] Oxidation rates are identical for D and L enantiomers.
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Biological:[8][10] D-isomers are resistant to standard proteases and bacterial contamination.

A solution of D-Trp derivative will not "spoil" (grow bacteria) as fast as L-Trp, but it will

chemically oxidize just as fast.

Q3: I see a "Ghost Peak" in my LC-MS at M+14. Is this a contaminant? A: It is likely methyl-

transfer or incomplete synthesis. If you see M+14 relative to Tryptophan, that is your target (

-Methyl). If you see M+14 relative to your target, it might be dimethylation (rare) or a methyl
ester artifact if you used methanol as a solvent. Always use Acetonitrile/Water for LC-MS prep
to avoid esterification artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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